Cas no 2680811-95-2 (5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid)
5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28285904
- 2680811-95-2
- 5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid
- 5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid
-
- Inchi: 1S/C13H16N2O5/c1-2-7-19-13(18)15-5-3-9(4-6-15)11-10(12(16)17)14-8-20-11/h2,8-9H,1,3-7H2,(H,16,17)
- InChI Key: ZZGGBQMKRNFNNH-UHFFFAOYSA-N
- SMILES: O1C=NC(C(=O)O)=C1C1CCN(C(=O)OCC=C)CC1
Computed Properties
- Exact Mass: 280.10592162g/mol
- Monoisotopic Mass: 280.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 92.9Ų
5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28285904-0.05g |
5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid |
2680811-95-2 | 0.05g |
$732.0 | 2023-05-24 | ||
| Enamine | EN300-28285904-0.1g |
5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid |
2680811-95-2 | 0.1g |
$767.0 | 2023-05-24 | ||
| Enamine | EN300-28285904-0.25g |
5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid |
2680811-95-2 | 0.25g |
$801.0 | 2023-05-24 | ||
| Enamine | EN300-28285904-0.5g |
5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid |
2680811-95-2 | 0.5g |
$836.0 | 2023-05-24 | ||
| Enamine | EN300-28285904-1.0g |
5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid |
2680811-95-2 | 1g |
$871.0 | 2023-05-24 | ||
| Enamine | EN300-28285904-2.5g |
5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid |
2680811-95-2 | 2.5g |
$1707.0 | 2023-05-24 | ||
| Enamine | EN300-28285904-5.0g |
5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid |
2680811-95-2 | 5g |
$2525.0 | 2023-05-24 | ||
| Enamine | EN300-28285904-10.0g |
5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid |
2680811-95-2 | 10g |
$3746.0 | 2023-05-24 |
5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid
5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid: A Comprehensive Overview
The compound 5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid, identified by the CAS number 268081195, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperidine ring and an oxazole moiety. The structure of this molecule is characterized by a piperidine ring substituted with a propenoyloxy carbonyl group at position 1 and an oxazole ring at position 5. The carboxylic acid group at position 4 of the oxazole ring further enhances its functional versatility.
Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of the piperidine ring, a six-membered amine-containing structure, contributes to the molecule's ability to form hydrogen bonds, which is crucial for bioavailability and target binding in pharmaceutical applications. Additionally, the oxazole moiety, a five-membered aromatic ring containing oxygen and nitrogen atoms, imparts stability and reactivity, making it a valuable component in medicinal chemistry.
The synthesis of 5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid involves a series of intricate organic reactions. Key steps include the formation of the piperidine ring through cyclization reactions, followed by the introduction of the propenoyloxy carbonyl group via esterification or similar processes. The oxazole ring is typically synthesized through condensation reactions involving appropriate starting materials. The carboxylic acid group is introduced or retained during these steps to achieve the final product.
In terms of applications, this compound has shown promise in several areas. Its structural features make it an ideal candidate for exploring its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on evaluating its potential as a drug candidate for treating various diseases, including inflammatory conditions and neurodegenerative disorders. The molecule's ability to modulate key biological targets, such as enzymes or receptors, has been explored in vitro and in vivo models.
The latest advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of this compound more accurately. By employing molecular docking studies and quantum mechanical calculations, scientists can design derivatives with improved potency and selectivity. For instance, modifications to the propenoyloxy group or the piperidine ring have been investigated to enhance solubility and reduce off-target effects.
In conclusion, 5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid represents a valuable compound in contemporary chemical research. Its unique structure and functional groups provide a foundation for exploring novel therapeutic agents. As research continues to uncover its potential applications and optimize its properties, this compound stands as a testament to the ingenuity of modern medicinal chemistry.
2680811-95-2 (5-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1,3-oxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)